Cas no 60026-08-6 (2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid)

• Product Name: 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid
• CAS No: 60026-08-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD18172198
• CID: 499480
• PubChem ID: 21491040
• Update Time: 2025-06-08

2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetic acid, 2-formyl-a-(1-methylpropyl)-
• 2-(2-formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid
• (2S,3S)-2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid
• BBL021623
• STK894337
• 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid

• MDL： MFCD18172198
• Inchi： 1S/C11H15NO3/c1-3-8(2)10(11(14)15)12-6-4-5-9(12)7-13/h4-8,10H,3H2,1-2H3,(H,14,15)
• InChI Key： ZRGWPEFIQVEQTO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC)N1C=CC=C1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid

Comprehensive Overview of 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid (CAS No. 60026-08-6)

2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid (CAS No. 60026-08-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique pyrrole and formyl functional groups, plays a pivotal role in the synthesis of complex molecules. Researchers and pharmaceutical developers are increasingly interested in its potential applications, particularly in the design of novel drug intermediates and biologically active compounds.

The molecular structure of 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid features a pyrrole ring substituted with a formyl group, which enhances its reactivity and versatility in chemical reactions. This makes it a valuable building block for the synthesis of heterocyclic compounds, which are widely used in the development of pharmaceuticals and agrochemicals. The compound's carboxylic acid moiety further contributes to its utility in peptide coupling and other organic transformations.

In recent years, the demand for 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid has surged due to its relevance in drug discovery and biomolecular engineering. Scientists are exploring its potential as a scaffold for designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. Additionally, its role in the synthesis of natural product analogs has made it a subject of interest in green chemistry and sustainable synthesis.

The compound's CAS No. 60026-08-6 is frequently searched in academic and industrial databases, reflecting its importance in chemical research. Users often inquire about its synthetic routes, physical properties, and safety data, highlighting the need for comprehensive and accessible information. With the growing emphasis on precision medicine and targeted therapies, 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid is poised to remain a key player in advancing biomedical innovations.

From an industrial perspective, the compound's applications extend to the development of high-performance materials and specialty chemicals. Its unique structural features enable the creation of functional polymers and advanced coatings, which are essential in sectors like electronics and nanotechnology. As industries strive for eco-friendly alternatives, the compound's potential in biodegradable materials is also being investigated.

In conclusion, 2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid (CAS No. 60026-08-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its growing prominence in research and development underscores the need for continued exploration and innovation. By leveraging its chemical versatility, scientists and engineers can unlock new possibilities in healthcare and sustainable technology.